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Compound of Interest

Compound Name: Santolina alcohol

cat. No.: B12104717

For Researchers, Scientists, and Drug Development Professionals

Introduction

Santolina alcohol is an irregular monoterpene alcohol found in a variety of aromatic plants. As
a component of essential oils, it contributes to the fragrance and potential biological activities of
these botanicals. This document provides a comprehensive overview of the available technical
information regarding Santolina alcohol, including its chemical properties, natural occurrence,
and reported biological activities. It is intended to serve as a resource for researchers and
professionals in drug development and related scientific fields.

Chemical and Physical Properties

Santolina alcohol is a C10 isoprenoid with a unique carbon skeleton that deviates from the
typical head-to-tail linkage of isoprene units. This structural feature places it in the category of
irregular monoterpenes. The primary CAS Registry Number for Santolina alcohol is 21149-19-
9.[1] A specific stereoisomer, (+)-Santolina alcohol, is identified by the CAS Registry Number
35671-15-9.[2]

Below is a summary of its key physicochemical properties.
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Property Value Source

CAS Registry Number 21149-19-9 NIST WebBook][1]
(+)-Santolina alcohol CAS 35671-15-9 The Good Scents Company[2]
Molecular Formula C10H180 PubChem|[3]

Molecular Weight 154.25 g/mol PubChem][3]

(3S)-3-ethenyl-2,5-
IUPAC Name ) PubChem|[3]
dimethylhex-4-en-2-ol

218.00 to 219.00 °C @ 760.00

Boiling Point (estimated) The Good Scents Company[2]
mm Hg

Flash Point (estimated) 178.00 °F (81.11 °C) The Good Scents Company[2]

logP (o/w) (estimated) 3.080 The Good Scents Company[2]

- ) Soluble in alcohol; 351.9 mg/L
Solubility (estimated) ) The Good Scents Company[2]
in water @ 25 °C

Natural Occurrence

Santolina alcohol is a constituent of the essential oils of several plant species, primarily within
the Asteraceae family. The concentration of Santolina alcohol can vary significantly depending
on the plant species, geographical location, and harvesting time.

Percentage of
Plant Species Plant Part Santolina Alcohol Reference
in Essential Oil

Artemisia serotina Aerial Parts 34.6% ResearchGate[4]

Achillea ageratum
i - 10.0% ResearchGate[4]
(from Corsica)

Biological and Pharmacological Activities
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Direct experimental data on the biological activities of isolated Santolina alcohol is limited in
publicly available literature. The majority of studies report on the activities of essential oils or
plant extracts that contain Santolina alcohol as one of its components. Therefore, the
activities described below are attributed to the complex mixture of the essential oil and not
solely to Santolina alcohol.

Antimicrobial Activity

Essential oils containing Santolina alcohol have demonstrated antimicrobial properties.

Essential Oil .

Test Organism MIC (mg/mL) Reference
Source
Artemisia serotina Candida albicans 2 ResearchGate[4]
Artemisia serotina Bacterial species 4-16 ResearchGate[4]
Santolina

S Dermatophytes 0.07-0.14 PubMed Central[5]

rosmarinifolia
Santolina

Yeasts 0.14-0.29 PubMed Central[5]

rosmarinifolia

Anti-inflammatory Activity

The anti-inflammatory potential of extracts containing Santolina alcohol has been
investigated.

Extract/Essential

. Assay ICs0 (Mmg/mL) Reference
Oil Source
) Nitric Oxide (NO)
Santolina ]
S release in LPS-
rosmarinifolia ) 0.52 PubMed Central[5]
) ) stimulated
Essential Oil
macrophages

Experimental Methodologies
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Detailed experimental protocols for the biological evaluation of pure Santolina alcohol are not
readily available. However, the general methodologies employed in the assessment of
essential oils containing this compound are described below.

Antimicrobial Susceptibility Testing (Micro-well Dilution
Method)

The Minimum Inhibitory Concentration (MIC) of essential oils is often determined using the
micro-well dilution method. This involves preparing a series of two-fold dilutions of the essential
oil in a suitable broth medium within a 96-well microplate. Standardized suspensions of the test
microorganisms (bacteria or fungi) are then added to each well. The plates are incubated under
appropriate conditions, and the MIC is defined as the lowest concentration of the essential oll
that visibly inhibits the growth of the microorganism.

Anti-inflammatory Assay (Nitric Oxide Inhibition in
Macrophages)

The anti-inflammatory activity can be assessed by measuring the inhibition of nitric oxide (NO)
production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).
The cells are pre-treated with various concentrations of the test substance (e.g., essential oil)
before being stimulated with LPS to induce an inflammatory response and NO production. The
amount of nitrite, a stable product of NO, in the cell culture supernatant is quantified using the
Griess reagent. The ICso value, the concentration of the test substance that inhibits NO
production by 50%, is then calculated.

Workflow and Conceptual Diagrams

As specific signaling pathways for Santolina alcohol have not been elucidated in the reviewed
literature, a conceptual workflow for its extraction, identification, and bioactivity screening is
presented below. This diagram illustrates the logical progression from plant source to potential
therapeutic application.
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Caption: Workflow for the extraction, analysis, and biological evaluation of Santolina alcohol.
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Conclusion and Future Directions

Santolina alcohol is a noteworthy irregular monoterpene with a recognized presence in
several plant essential oils. While the biological activities of these oils are promising,
particularly in the antimicrobial and anti-inflammatory domains, there is a significant knowledge
gap concerning the specific contribution and mechanism of action of pure Santolina alcohol.
Future research should prioritize the isolation of Santolina alcohol in sufficient quantities to
enable comprehensive biological screening. Elucidating its specific molecular targets and
signaling pathways will be crucial in determining its potential as a lead compound for drug
development. Furthermore, detailed in vivo studies are necessary to validate the in vitro
findings and to assess the safety and efficacy of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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